Cas no 125290-72-4 (4,4-Dimethyl-2-(2,4,5-trifluorophenyl)-4,5-dihydrooxazole)

• Product Name: 4,4-Dimethyl-2-(2,4,5-trifluorophenyl)-4,5-dihydrooxazole
• CAS No: 125290-72-4
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• MDL: MFCD09037938
• CID: 103589
• PubChem ID: 11009734
• Update Time: 2025-10-30

4,4-Dimethyl-2-(2,4,5-trifluorophenyl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-2-(2,4,5-trifluorophenyl)-4,5-dihydrooxazole
• 2-(2,4,5-TRIFLUOROPHENYL)-4,5-DIHYDRO-4,4-DIMETHYLOXAZOLE
• 4,4-dimethyl-2-(2,4,5-trifluorophenyl)-5H-1,3-oxazole
• Oxazole,4,5-dihydro-4,4-dimethyl-2-(2,4,5-trifluorophenyl)-
• AB3000
• 4,4-Dimethyl-2-(2,4,5-trifluoro-phenyl)-4,5-dihydro-oxazole
• 4,4-Dimethyl-2-(2,4,5-trifluorophenyl)-4,5-dihydro-1,3-oxazole
• 2-(2,4,5-trifluorophenyl)-4,4-dimethyl-2-oxazoline
• CS-0341929
• 4,4-dimethyl-2-(2,4,5-trifluorophenyl)-5H-oxazole
• 2-(2,4,5-trifluorophenyl)-4, 4-dimethyl-2-oxazoline
• SCHEMBL8622918
• Oxazole, 4,5-dihydro-4,4-dimethyl-2-(2,4,5-trifluorophenyl)-
• DTXSID80451773
• A805364
• 125290-72-4
• MFCD09037938
• QNTYWFRSDUCLRD-UHFFFAOYSA-N
• SB32234

• MDL： MFCD09037938
• Inchi： 1S/C11H10F3NO/c1-11(2)5-16-10(15-11)6-3-8(13)9(14)4-7(6)12/h3-4H,5H2,1-2H3
• InChI Key： QNTYWFRSDUCLRD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1=NC(C)(C)CO1)F)F

Computed Properties

• Exact Mass: 229.07100
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59000
• LogP: 2.09490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4,4-Dimethyl-2-(2,4,5-trifluorophenyl)-4,5-dihydrooxazole

Introduction to 4,4-Dimethyl-2-(2,4,5-trifluorophenyl)-4,5-dihydrooxazole (CAS No. 125290-72-4) and Its Emerging Applications in Chemical Biology

The compound 4,4-Dimethyl-2-(2,4,5-trifluorophenyl)-4,5-dihydrooxazole (CAS No. 125290-72-4) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, characterized by a dihydrooxazole core appended with a trifluorophenyl group and two methyl substituents, endow it with distinct chemical and biological properties that have garnered attention from researchers worldwide.

In recent years, the integration of fluorine atoms into pharmaceutical compounds has become increasingly prevalent due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. The presence of the trifluorophenyl moiety in this compound not only enhances its lipophilicity but also introduces electronic effects that can influence its interactions with biological targets. This has made it a valuable scaffold for designing novel bioactive molecules.

The dihydrooxazole ring is another critical structural element that contributes to the compound's versatility. This heterocyclic framework is known for its ability to engage in hydrogen bonding and π-stacking interactions, making it an attractive component in drug design. Furthermore, the dimethyl substituents at the 4-position of the oxazole ring further refine its physicochemical properties, optimizing solubility and bioavailability.

Recent studies have highlighted the compound's potential as a kinase inhibitor. Kinases are a major class of enzymes involved in numerous cellular processes, making them prime targets for therapeutic intervention. The specific arrangement of substituents in 4,4-Dimethyl-2-(2,4,5-trifluorophenyl)-4,5-dihydrooxazole allows it to bind effectively to the ATP-binding pocket of kinases, thereby inhibiting their activity. Preliminary computational studies have suggested that this compound may exhibit selectivity for certain kinase isoforms, which could minimize off-target effects.

Another area where this compound has shown promise is in the development of antiviral agents. The ability of fluorinated aromatic rings to resist metabolic degradation has been leveraged to enhance the half-life of antiviral drugs. Additionally, the dihydrooxazole moiety can interact with viral proteases or integrases, disrupting critical steps in the viral life cycle. Ongoing research is exploring derivatives of this compound that may exhibit enhanced efficacy against emerging viral strains.

The synthesis of 4,4-Dimethyl-2-(2,4,5-trifluorophenyl)-4,5-dihydrooxazole presents an interesting challenge due to the need for precise functionalization of the aromatic ring and the oxazole core. Advanced synthetic methodologies such as cross-coupling reactions and transition-metal catalysis have been employed to achieve high yields and purity. These synthetic strategies not only facilitate access to this compound but also provide insights into scalable production processes for related molecules.

In conclusion,4,4-Dimethyl-2-(2,4,5-trifluorophenyl)-4,5-dihydrooxazole (CAS No. 125290-72-4) stands out as a versatile and promising candidate for further exploration in drug discovery and chemical biology. Its unique structural attributes and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound,its significance is expected to grow significantly, driving innovation across multiple disciplines.